Cas no 42019-13-6 (Propanoic acid, 2-(4-benzoylphenoxy)-2-methyl-, isopropyl ester)

• Product name: Propanoic acid, 2-(4-benzoylphenoxy)-2-methyl-, isopropyl ester
• CAS No: 42019-13-6
• MF: C₂₀H₂₂O₄
• MW: 326.386
• CID: 2668660
• PubChem ID: 3038935

Propanoic acid, 2-(4-benzoylphenoxy)-2-methyl-, isopropyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(4-Benzoylphenoxy)-2-methylpropanoic acid isopropyl ester
• propan-2-yl 2-(4-benzoylphenoxy)-2-methylpropanoate
• DTXCID80117327
• DTXSID40194836
• BRN 2060127
• Propanoic acid, 2-(4-benzoylphenoxy)-2-methyl-, isopropyl ester
• 42019-13-6
• SCHEMBL22221536

• Inchi： InChI=1S/C20H22O4/c1-14(2)23-19(22)20(3,4)24-17-12-10-16(11-13-17)18(21)15-8-6-5-7-9-15/h5-14H,1-4H3
• InChI Key： RWYLZMUAGRBIDC-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 326.151809
• Monoisotopic Mass: 326.151809
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 52.6

Experimental Properties

• Density: 1.108
• Boiling Point: 440.9°C at 760 mmHg
• Flash Point: 191.8°C
• Refractive Index: 1.538